Cas no 852180-70-2 (Benzenemethanol,3-(5-methyl-1,2,4-oxadiazol-3-yl)-)

• Product Name: Benzenemethanol,3-(5-methyl-1,2,4-oxadiazol-3-yl)-
• CAS No: 852180-70-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD07368548
• CID: 719839
• PubChem ID: 7060550
• Update Time: 2025-04-19

Benzenemethanol,3-(5-methyl-1,2,4-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-(5-methyl-1,2,4-oxadiazol-3-yl)-
• [3-(5-methyl-1,2,4-oxadiazol-3-yl)-phenyl]methanol
• [3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenyl]methanol
• SY239086
• CS-0317097
• MFCD07368548
• 3-(5-Methyl-1,24-oxadiazol-3-yl)benzyl alcohol
• SCHEMBL1300632
• KCLCEECIUZDIGI-UHFFFAOYSA-N
• J-502743
• (3-(5-Methyl-1,2,4-oxadiazol-3-yl)phenyl)methanol
• 852180-70-2
• ALBB-032166
• 3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzyl alcohol
• AKOS006346247
• DB-010147
• AS-40018
• DTXSID50427627

• MDL： MFCD07368548
• Inchi： 1S/C10H10N2O2/c1-7-11-10(12-14-7)9-4-2-3-8(5-9)6-13/h2-5,13H,6H2,1H3
• InChI Key： KCLCEECIUZDIGI-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2=CC=CC(CO)=C2)=N1

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.234
• Melting Point: 56 °C
• Boiling Point: 383.1°C at 760 mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.57
• PSA: 59.15000
• LogP: 1.53730

Benzenemethanol,3-(5-methyl-1,2,4-oxadiazol-3-yl)- Security Information

• Hazard Statement： Harmful